Methyl 2-(1,1-dioxo-1,4-thiazinan-4-yl)propanoate

• IUPAC Name: methyl 2-(1,1-dioxo-1,4-thiazinan-4-yl)propanoate
• InChI: InChI=1S/C8H15NO4S/c1-7(8(10)13-2)9-3-5-14(11,12)6-4-9/h7H,3-6H2,1-2H3
• InChI Key: SZBWRIKDJLNNAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)N1CCS(=O)(=O)CC1
• Molecular Formula: C8H15NO4S
• Molecular Weight: 221.28 g/mol

Description

Methyl 2-(1,1-dioxo-1,4-thiazinan-4-yl)propanoate is a chemical compound that belongs to the class of thiazinan-4-ones. It is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of Methyl 2-(1,1-dioxo-1,4-thiazinan-4-yl)propanoate is not fully understood. However, it has been suggested that it may exert its therapeutic effects by inhibiting various enzymes and signaling pathways in the body. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
Methyl 2-(1,1-dioxo-1,4-thiazinan-4-yl)propanoate has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in the body. In addition, it has been found to improve cognitive function and reduce oxidative stress in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of Methyl 2-(1,1-dioxo-1,4-thiazinan-4-yl)propanoate for lab experiments is its relatively low toxicity. It has been found to have low toxicity in animal models, which makes it a promising candidate for further research. However, one of the main limitations is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on Methyl 2-(1,1-dioxo-1,4-thiazinan-4-yl)propanoate. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of its potential use in the treatment of neurological disorders. Finally, further studies are needed to determine the long-term safety and efficacy of the compound in humans.
In conclusion, Methyl 2-(1,1-dioxo-1,4-thiazinan-4-yl)propanoate is a synthetic compound that has shown promising therapeutic potential in scientific research. Its anticancer, antimicrobial, and anti-inflammatory properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

Methyl 2-(1,1-dioxo-1,4-thiazinan-4-yl)propanoate can be synthesized using a variety of methods. One of the most commonly used methods is the reaction of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid with ethyl chloroformate in the presence of triethylamine. This reaction produces Methyl 2-(1,1-dioxo-1,4-thiazinan-4-yl)propanoate as a white solid with a yield of approximately 85%.

Scientific Research Applications

Methyl 2-(1,1-dioxo-1,4-thiazinan-4-yl)propanoate has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anticancer, antimicrobial, and anti-inflammatory properties. In addition, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.